Cas no 62524-15-6 (N-butyl-3-chloro-1-benzothiophene-2-carboxamide)

• Product Name: N-butyl-3-chloro-1-benzothiophene-2-carboxamide
• CAS No: 62524-15-6
• MF: C₁₃H₁₄ClNOS
• MW: 267.774361133575
• CID: 441686
• PubChem ID: 1579850
• Update Time: 2025-04-19

N-butyl-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, N-butyl-3-chloro-
• N-butyl-3-chloro-1-benzothiophene-2-carboxamide
• VU0103293-2
• SR-01000514774
• SR-01000514774-1
• F3099-6436
• CBDivE_010388
• Z30013419
• 62524-15-6
• EU-0051396
• DTXSID30364485
• N-butyl-3-chlorobenzo[b]thiophene-2-carboxamide
• AKOS001721420
• AB00076521-01
• Cambridge id 5244666

• Inchi： 1S/C13H14ClNOS/c1-2-3-8-15-13(16)12-11(14)9-6-4-5-7-10(9)17-12/h4-7H,2-3,8H2,1H3,(H,15,16)
• InChI Key： XYMGMCGANMZZLE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NCCCC)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 267.04862
• Monoisotopic Mass: 267.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes